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Compound of Interest

Compound Name: TCL065

Cat. No.: B15574044 Get Quote

CYC065 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of CYC065. Below

you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of CYC065?

A1: For long-term storage, the solid form of CYC065 should be stored at -20°C. Under these

conditions, it is stable for at least three to four years.[1][2] For shorter periods, it can be stored

at 4°C for up to two years.[3]

Q2: What are the recommended storage conditions for CYC065 dissolved in a solvent?

A2: The stability of CYC065 in solution depends on the solvent and storage temperature. It is

recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

In DMSO:

Store at -80°C for up to 1 year.[3][4]

Store at -20°C for up to 6 months.[3]
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General guidance for in-vivo working solutions: It is recommended to prepare these freshly

on the day of use.[3] If precipitation occurs during preparation, gentle heating and/or

sonication can be used to aid dissolution.[3]

Q3: How do I prepare a stock solution of CYC065?

A3: CYC065 is soluble in DMSO at concentrations of 80 mg/mL (201.24 mM) or greater.[3][4]

When preparing stock solutions, it is crucial to use fresh, anhydrous DMSO, as hygroscopic

(moisture-absorbing) DMSO can significantly reduce the solubility of the compound.[3][4]

Q4: Is CYC065 stable in aqueous solutions or cell culture media?

A4: CYC065 is insoluble in water.[4] For cell-based assays, stock solutions in DMSO are

typically diluted into aqueous buffers or cell culture media. While specific stability data in

various buffers is not readily available, CYC065 was designed for improved metabolic stability

compared to its parent compound, seliciclib.[5] However, for optimal results, it is recommended

to prepare working solutions fresh for each experiment. For in vivo studies, formulations with

excipients like PEG300 and Tween80 have been used.[4]

Troubleshooting Guide
Issue: I am observing inconsistent or lower-than-expected activity of CYC065 in my

experiments.

This could be related to the stability and handling of the compound. Here are some

troubleshooting steps:

Verify Storage Conditions: Ensure that both the solid compound and any stock solutions

have been stored according to the recommendations in the table below. Avoid repeated

freeze-thaw cycles of stock solutions by preparing and storing aliquots.[4]

Check Solvent Quality: The use of old or improperly stored DMSO can affect the solubility

and stability of CYC065. Use fresh, high-purity, anhydrous DMSO for preparing stock

solutions.[4]

Freshly Prepare Working Solutions: It is best practice to dilute your stock solution to the final

working concentration immediately before use, especially for aqueous-based assays.
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Assess Stability in Your Experimental Buffer: If you suspect instability in your specific buffer

system (e.g., due to pH or components), you can perform a simple stability test.

Storage and Stability Data Summary
Form

Storage
Temperature

Duration Citations

Solid (Powder) -20°C ≥ 4 years [1]

3 years [2][4]

4°C 2 years [3]

In DMSO -80°C 1 year [3][4]

-20°C 6 months [3]

Experimental Protocols
Protocol for Preparation of a 10 mM CYC065 Stock
Solution in DMSO

Materials:

CYC065 solid powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance and appropriate personal protective equipment (PPE)

Procedure:

1. Allow the vial of solid CYC065 to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh out the desired amount of CYC065 powder using a calibrated balance. For

example, for 1 mL of a 10 mM solution, you would need 3.975 mg (Molecular Weight =
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397.5 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the solid.

4. Vortex or sonicate gently until the solid is completely dissolved. If necessary, gentle

warming can be applied.[3]

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes for storage.

This prevents contamination and degradation from repeated freeze-thaw cycles.[4]

6. Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term

storage (up to 6 months).[3][4]
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Caption: Recommended workflow for handling and preparing CYC065 solutions.
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Caption: Simplified signaling pathway of CYC065 as a CDK2/9 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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